Methyl 2,5-dibromo-1H-pyrrole-3-carboxylate

• IUPAC Name: methyl 2,5-dibromo-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C6H5Br2NO2/c1-11-6(10)3-2-4(7)9-5(3)8/h2,9H,1H3
• InChI Key: WTJWVXZBIRNQQJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(NC(=C1)Br)Br
• Molecular Formula: C6H5Br2NO2
• DSSTOX Substance ID: DTXSID701199384
• Molecular Weight: 282.92 g/mol
• CAS RN: 1598381-37-3

Description

Synthesis Analysis

The synthesis of pyrrole compounds, such as “Methyl 2,5-dibromo-1H-pyrrole-3-carboxylate”, can be achieved through various methods. One common method is the Paal-Knorr pyrrole condensation, which involves the reaction of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron (III) chloride. Other methods include the metal-catalyzed conversion of primary diols and amines to highly valuable 2,5-unsubstituted pyrroles.

Molecular Structure Analysis

The molecular structure of “Methyl 2,5-dibromo-1H-pyrrole-3-carboxylate” consists of a pyrrole ring substituted with two bromine atoms and a carboxylate group. The molecular weight of the compound is 282.92 g/mol.

Scientific Research Applications

Synthesis of α-Aminopyrrole Derivatives

Researchers developed a synthesis pathway for methyl 5-aminopyrrole-3-carboxylates, demonstrating a complex process involving "cyanide Michael addition/methylation/reductive isoxazole-pyrrole transformation". This methodology highlights the compound's role in forming pyrrole-containing products, which are significant in the synthesis of various organic compounds (Galenko et al., 2019).

Antimicrobial Agent Synthesis

A study focused on synthesizing novel derivatives of (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate to evaluate their in vitro antimicrobial activities. These derivatives were found to possess significant antibacterial and antifungal activity, attributed to the heterocyclic ring structure. The introduction of a methoxy group further increased this activity, suggesting potential for therapeutic applications (Hublikar et al., 2019).

Cross-Coupling Reaction Applications

Methyl 2,5-dibromo-1H-pyrrole-3-carboxylate's derivatives were utilized in Suzuki cross-coupling reactions, demonstrating the feasibility of monosubstitution and further chemical modifications to produce triarylpyrroles and diarylpyrroles. This application underscores the compound's versatility in chemical synthesis, especially in creating complex organic structures (Schröter & Bach, 2007).

Photophysical Properties of Lanthanide Complexes

A study explored the use of pyrrole-derivatized carboxylate ligands, including 1-methylpyrrole-2-carboxylate, in synthesizing lanthanide coordination compounds. These complexes were analyzed for their structural characteristics and luminescent properties. The research demonstrated that ligand modification could enhance the luminescent efficiency of lanthanide complexes, offering insights into the design of materials with improved photophysical properties (Law et al., 2007).

Mechanism of Action

Target of Action

Methyl 2,5-dibromo-1H-pyrrole-3-carboxylate is a chemical compound that has been found to have potential inhibitory activity against E. coli DNA gyrase . DNA gyrase is an enzyme that introduces negative supercoils (or relaxes positive supercoils) into DNA and is essential for the replication of bacteria, making it a popular target for antibacterial drugs .

Mode of Action

coli DNA gyrase, and inhibit its activity . This interaction and the resulting inhibition of the enzyme’s activity prevent the bacteria from replicating, thereby exerting an antibacterial effect .

Biochemical Pathways

The compound’s action on the DNA gyrase affects the DNA replication pathway in bacteria. By inhibiting the activity of the DNA gyrase, the compound prevents the supercoiling of the DNA, which is a crucial step in DNA replication . This disruption of the DNA replication pathway leads to the death of the bacteria.

Pharmacokinetics

Like other similar compounds, it is expected to be absorbed into the body, distributed to the site of action, metabolized, and eventually excreted .

Result of Action

The primary result of the action of Methyl 2,5-dibromo-1H-pyrrole-3-carboxylate is the inhibition of bacterial growth. By inhibiting the activity of the DNA gyrase, the compound prevents the replication of the bacteria, leading to their death .

Action Environment

The efficacy and stability of Methyl 2,5-dibromo-1H-pyrrole-3-carboxylate can be influenced by various environmental factors. For instance, the compound should be stored in an inert atmosphere at 2-8°C to maintain its stability . Furthermore, the compound’s antibacterial action may be more prominent against Gram-negative bacteria than Gram-positive bacteria .